![molecular formula C6H12ClF2NO B1459880 3-(Difluoromethoxy)piperidine hydrochloride CAS No. 1638772-02-7](/img/structure/B1459880.png)
3-(Difluoromethoxy)piperidine hydrochloride
Overview
Description
“3-(Difluoromethoxy)piperidine hydrochloride” is a chemical compound with the molecular formula C6H12ClF2NO . It has a molecular weight of 187.62 . The compound appears as a light yellow solid .
Molecular Structure Analysis
The InChI code for “3-(Difluoromethoxy)piperidine hydrochloride” is1S/C6H11F2NO.ClH/c7-6(8)10-5-2-1-3-9-4-5;/h5-6,9H,1-4H2;1H/t5-;/m1./s1
. Physical And Chemical Properties Analysis
“3-(Difluoromethoxy)piperidine hydrochloride” is a light yellow solid . It has a molecular weight of 187.62 . .Scientific Research Applications
Pharmacology
3-(Difluoromethoxy)piperidine hydrochloride: is a valuable compound in pharmacology due to its piperidine moiety, which is a common structural element in many pharmaceuticals. Piperidine derivatives are present in over twenty classes of drugs, including those for neurological, cardiovascular, and infectious diseases . The difluoromethoxy group may contribute to the lipophilicity and metabolic stability of potential drug candidates.
Agrochemicals
In the agrochemical industry, fluorinated compounds like 3-(Difluoromethoxy)piperidine hydrochloride are used to enhance the activity and selectivity of pesticides. The unique physicochemical properties conferred by the fluorine atoms can lead to improved efficacy in crop protection .
Material Science
The incorporation of fluorinated piperidines into materials could lead to the development of novel polymers with unique properties such as increased resistance to solvents and chemicals. This can be particularly useful in creating specialized coatings or components for electronic devices .
Analytical Chemistry
Fluorinated compounds, including 3-(Difluoromethoxy)piperidine hydrochloride , can serve as reference standards or reagents in analytical chemistry. Their distinct chemical shifts in NMR spectroscopy and unique mass spectrometric fragmentation patterns make them useful for method development and compound identification .
Life Sciences
In life science research, fluorinated compounds are often used as probes or labels due to their high electronegativity and ability to influence the bioactivity of molecules3-(Difluoromethoxy)piperidine hydrochloride could be used to study biological pathways or as a building block in the synthesis of more complex bioactive molecules .
Chemical Synthesis
This compound serves as an intermediate in the synthesis of more complex organic molecules. Its reactivity allows for selective transformations, making it a versatile building block in the construction of a wide array of target molecules, including potential new drugs and agrochemicals .
Safety and Hazards
properties
IUPAC Name |
3-(difluoromethoxy)piperidine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F2NO.ClH/c7-6(8)10-5-2-1-3-9-4-5;/h5-6,9H,1-4H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWRUORSJHMYXSK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)OC(F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClF2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Difluoromethoxy)piperidine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.